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Compound of Interest

Compound Name: Fmoc-tyr(ME)-OH

Cat. No.: B557313 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of N-α-(9-Fluorenylmethoxycarbonyl)-

O-methyl-L-tyrosine (Fmoc-Tyr(Me)-OH), a crucial building block in peptide synthesis for

research, drug discovery, and development. This document details its chemical properties,

CAS number, reliable suppliers, and a foundational protocol for its incorporation into peptide

chains using solid-phase peptide synthesis (SPPS).

Core Compound Properties and Identification
Fmoc-Tyr(Me)-OH is a derivative of the amino acid tyrosine where the amino group is

protected by a fluorenylmethoxycarbonyl (Fmoc) group, and the hydroxyl group of the tyrosine

side chain is methylated. This modification prevents unwanted side reactions during peptide

synthesis and can influence the final peptide's conformation and biological activity.

Chemical Abstracts Service (CAS) Number: 77128-72-4

Molecular Formula: C₂₅H₂₃NO₅

Molecular Weight: 417.45 g/mol

Table 1: Physicochemical Data of Fmoc-Tyr(Me)-OH
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Property Value Reference

CAS Number 77128-72-4

Molecular Formula C₂₅H₂₃NO₅

Molecular Weight 417.45 g/mol

Appearance White to off-white powder

Purity ≥98% (by HPLC)

Solubility Soluble in DMF, DMSO

Storage Store at 2-8°C

Commercial Suppliers
A variety of chemical suppliers offer Fmoc-Tyr(Me)-OH for research and manufacturing

purposes. Notable suppliers include:

MedChemExpress

Sigma-Aldrich (Novabiochem)

Chem-Impex

Aapptec Peptides

Anaspec

CymitQuimica

Santa Cruz Biotechnology

Simson Pharma Limited

Experimental Protocol: Incorporation of Fmoc-
Tyr(Me)-OH in Solid-Phase Peptide Synthesis
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(SPPS)
The following is a generalized protocol for the incorporation of Fmoc-Tyr(Me)-OH into a

peptide sequence using manual Fmoc-based solid-phase peptide synthesis. This protocol is a

standard procedure and may require optimization based on the specific peptide sequence and

scale of the synthesis.

Materials and Reagents:

Fmoc-Rink Amide resin (or other suitable resin)

Fmoc-Tyr(Me)-OH

Other required Fmoc-protected amino acids

N,N-Dimethylformamide (DMF), peptide synthesis grade

Piperidine, 20% (v/v) in DMF

O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5%

water)

Diethyl ether

Procedure:

Resin Swelling: The resin is swelled in DMF for 30-60 minutes in a reaction vessel.

Fmoc Deprotection: The Fmoc protecting group on the resin is removed by treating it with

20% piperidine in DMF for 5-10 minutes, followed by a second treatment for 10-15 minutes.

The resin is then washed thoroughly with DMF.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b557313?utm_src=pdf-body
https://www.benchchem.com/product/b557313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amino Acid Coupling:

In a separate vessel, Fmoc-Tyr(Me)-OH (3-5 equivalents relative to resin loading) is pre-

activated by dissolving it in DMF with HBTU (3-5 equivalents) and DIPEA (6-10

equivalents).

The activated amino acid solution is added to the deprotected resin.

The coupling reaction is allowed to proceed for 1-2 hours at room temperature with

agitation. The completion of the reaction can be monitored using a Kaiser test.

Washing: After the coupling, the resin is washed extensively with DMF to remove excess

reagents and by-products.

Chain Elongation: The deprotection and coupling steps are repeated for each subsequent

amino acid in the peptide sequence.

Final Deprotection: The N-terminal Fmoc group of the final amino acid is removed using 20%

piperidine in DMF.

Cleavage and Side-Chain Deprotection: The peptide is cleaved from the resin, and the side-

chain protecting groups are removed by treating the resin with a cleavage cocktail for 2-3

hours.

Peptide Precipitation and Purification: The cleaved peptide is precipitated with cold diethyl

ether, centrifuged, and the pellet is washed with ether. The crude peptide is then purified by

reverse-phase high-performance liquid chromatography (RP-HPLC).

Logical Workflow for Peptide Synthesis
The following diagram illustrates the general workflow for incorporating an amino acid, such as

Fmoc-Tyr(Me)-OH, during solid-phase peptide synthesis.
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Caption: General workflow for Fmoc-based solid-phase peptide synthesis.

Application in Drug Discovery and Signaling
Research
The incorporation of O-methylated tyrosine into peptides can be a strategic tool in drug design.

This modification can enhance metabolic stability by protecting the phenolic hydroxyl group

from enzymatic degradation, such as sulfation or phosphorylation. Furthermore, the altered

electronic properties and steric hindrance of the O-methyl group compared to a free hydroxyl

can modulate the binding affinity and selectivity of the peptide for its biological target.

While no specific signaling pathway directly modulated by a simple O-methylated tyrosine-

containing peptide is prominently documented in the initial search, the synthesis of such

peptides is a key step in structure-activity relationship (SAR) studies. For instance, in the

development of peptide-based inhibitors or receptor agonists/antagonists, replacing a native

tyrosine with Tyr(Me) allows researchers to probe the importance of the hydroxyl group for

hydrogen bonding and interaction with the target protein. This information is crucial for

designing more potent and selective therapeutic peptides.

The following diagram illustrates a hypothetical workflow for utilizing a Tyr(Me)-containing

peptide in a drug discovery context to investigate its effect on a signaling pathway.
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To cite this document: BenchChem. [In-Depth Technical Guide to Fmoc-Tyr(Me)-OH:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557313#fmoc-tyr-me-oh-cas-number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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